Echinophyllin C
Echinophyllin C
Brand Name:
Vulcanchem
CAS No.:
310433-44-4
VCID:
VC0021605
InChI:
InChI=1S/C20H29NO3/c1-13-7-10-20(3)15(18(23)24)5-4-6-16(20)19(13,2)11-8-14-9-12-21-17(14)22/h5,9,13,16H,4,6-8,10-12H2,1-3H3,(H,21,22)(H,23,24)/t13-,16-,19+,20+/m1/s1
SMILES:
CC1CCC2(C(C1(C)CCC3=CCNC3=O)CCC=C2C(=O)O)C
Molecular Formula:
C20H29NO3
Molecular Weight:
331.4 g/mol
Echinophyllin C
CAS No.: 310433-44-4
Reference Standards
VCID: VC0021605
Molecular Formula: C20H29NO3
Molecular Weight: 331.4 g/mol
| CAS No. | 310433-44-4 |
|---|---|
| Product Name | Echinophyllin C |
| Molecular Formula | C20H29NO3 |
| Molecular Weight | 331.4 g/mol |
| IUPAC Name | (4aR,5S,6R,8aR)-5,6,8a-trimethyl-5-[2-(5-oxo-1,2-dihydropyrrol-4-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H29NO3/c1-13-7-10-20(3)15(18(23)24)5-4-6-16(20)19(13,2)11-8-14-9-12-21-17(14)22/h5,9,13,16H,4,6-8,10-12H2,1-3H3,(H,21,22)(H,23,24)/t13-,16-,19+,20+/m1/s1 |
| Standard InChIKey | SMVIBINEORXRIL-MPRPZVOOSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CCC3=CCNC3=O)CCC=C2C(=O)O)C |
| SMILES | CC1CCC2(C(C1(C)CCC3=CCNC3=O)CCC=C2C(=O)O)C |
| Canonical SMILES | CC1CCC2(C(C1(C)CCC3=CCNC3=O)CCC=C2C(=O)O)C |
| Appearance | Powder |
| PubChem Compound | 10735279 |
| Last Modified | Nov 11 2021 |
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